2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide

• IUPAC Name: 2-chloro-4-methyl-N-[(4-morpholin-4-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-14-2-7-17(18(20)12-14)19(23)21-13-15-3-5-16(6-4-15)22-8-10-24-11-9-22/h2-7,12H,8-11,13H2,1H3,(H,21,23)
• InChI Key: HESXGVSUESRKLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC2=CC=C(C=C2)N3CCOCC3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide is a chemical compound that is widely used in scientific research. It is a potent and selective inhibitor of the protein tyrosine kinase, which plays a crucial role in the regulation of cellular processes such as proliferation, differentiation, and apoptosis.

Scientific Research Applications

2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide has been widely used in scientific research as a tool to study the role of protein tyrosine kinases in various cellular processes. It has been used to investigate the signaling pathways involved in cancer, inflammation, and other diseases. It has also been used to study the mechanisms of action of other compounds that target protein tyrosine kinases.

Mechanism of Action

2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide is a potent and selective inhibitor of protein tyrosine kinases. It works by binding to the ATP-binding site of the kinase domain, thereby blocking the phosphorylation of downstream signaling molecules. This leads to the inhibition of cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide is its potency and selectivity for protein tyrosine kinases. This makes it a valuable tool for studying the role of these kinases in various cellular processes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide. One direction is to investigate its potential use as a therapeutic agent for cancer and other diseases. Another direction is to study the mechanisms of action of other compounds that target protein tyrosine kinases. Additionally, further research is needed to better understand the potential toxicity of this compound and to develop safer alternatives.

Synthesis Methods

The synthesis of 2-chloro-4-methyl-N-[4-(4-morpholinyl)benzyl]benzamide involves several steps. The first step is the reaction of 4-bromo-2-chloroacetanilide with 4-(4-morpholinyl)benzylamine to form 4-(4-morpholinyl)benzyl 4-bromo-2-chloroacetanilide. The second step involves the reaction of 4-(4-morpholinyl)benzyl 4-bromo-2-chloroacetanilide with methyl magnesium bromide to form this compound.